Cas no 1806473-75-5 (2-Bromomethyl-5-hydroxy-6-iodo-1H-benzimidazole)

• Product Name: 2-Bromomethyl-5-hydroxy-6-iodo-1H-benzimidazole
• CAS No: 1806473-75-5
• MF: C₈H₆BrIN₂O
• MW: 352.954513072968
• CID: 4816259
• Update Time: 2025-07-02

2-Bromomethyl-5-hydroxy-6-iodo-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-5-hydroxy-6-iodo-1H-benzimidazole

• Inchi： 1S/C8H6BrIN2O/c9-3-8-11-5-1-4(10)7(13)2-6(5)12-8/h1-2,13H,3H2,(H,11,12)
• InChI Key： UQCVNECEOAPUDD-UHFFFAOYSA-N
• SMILES： IC1C(=CC2=C(C=1)NC(CBr)=N2)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 2.4
• Topological Polar Surface Area: 48.9

Additional information on 2-Bromomethyl-5-hydroxy-6-iodo-1H-benzimidazole

Recent Advances in the Study of 2-Bromomethyl-5-hydroxy-6-iodo-1H-benzimidazole (CAS: 1806473-75-5)

2-Bromomethyl-5-hydroxy-6-iodo-1H-benzimidazole (CAS: 1806473-75-5) is a benzimidazole derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique bromomethyl, hydroxy, and iodo functional groups, serves as a versatile intermediate for the synthesis of biologically active molecules. Recent studies have explored its utility in the design of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

The synthesis of 2-Bromomethyl-5-hydroxy-6-iodo-1H-benzimidazole involves multi-step organic reactions, with a focus on optimizing yield and purity. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, facilitating its use in high-throughput screening and structure-activity relationship (SAR) studies. Researchers have reported improved protocols that minimize side reactions and enhance the scalability of the synthesis, making it more accessible for industrial applications.

In the context of drug discovery, 2-Bromomethyl-5-hydroxy-6-iodo-1H-benzimidazole has been investigated as a key building block for the development of kinase inhibitors and antimicrobial agents. Its structural features allow for facile modification, enabling the introduction of diverse pharmacophores. For instance, recent studies have demonstrated its incorporation into compounds targeting tyrosine kinases, which play critical roles in cancer progression. Preliminary results indicate promising inhibitory activity against specific kinase isoforms, suggesting potential for further optimization.

Moreover, the compound's reactivity has been exploited in the development of probes for chemical biology applications. Researchers have utilized 2-Bromomethyl-5-hydroxy-6-iodo-1H-benzimidazole to create fluorescent and affinity-based probes for studying protein-ligand interactions. These tools have provided valuable insights into the mechanisms of action of various enzymes and receptors, contributing to the understanding of disease pathways and the identification of new drug targets.

Despite these advancements, challenges remain in the application of 2-Bromomethyl-5-hydroxy-6-iodo-1H-benzimidazole. Issues such as stability under physiological conditions and selectivity in biological systems need to be addressed to fully realize its potential. Ongoing research aims to overcome these limitations through structural modifications and the development of novel delivery systems. Collaborative efforts between chemists and biologists are expected to yield innovative solutions in the near future.

In conclusion, 2-Bromomethyl-5-hydroxy-6-iodo-1H-benzimidazole (CAS: 1806473-75-5) represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery and chemical biology. Recent studies have highlighted its synthetic accessibility and biological relevance, paving the way for further exploration. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.